Cas no 166950-00-1 (Methyl 5-(2-aminoethyl)oxazole-4-carboxylate)

Methyl 5-(2-aminoethyl)oxazole-4-carboxylate structure
166950-00-1 structure
Product Name:Methyl 5-(2-aminoethyl)oxazole-4-carboxylate
CAS No:166950-00-1
MF:C7H10N2O3
MW:170.165901660919
CID:110829
Update Time:2023-08-02

Methyl 5-(2-aminoethyl)oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 4-Oxazolecarboxylicacid, 5-(2-aminoethyl)-, methyl ester
    • methyl 5-​(2-​aminoethyl)​oxazole-​4-​carboxylate
    • 4-Oxazolecarboxylicacid,5-(2-aminoethyl)-,methylester(9CI)
    • methyl 5-(2-aminoethyl)oxazole-4-carboxylate
    • Methyl 5-(2-aminoethyl)oxazole-4-carboxylate
    • Inchi: 1S/C7H10N2O3/c1-11-7(10)6-5(2-3-8)12-4-9-6/h4H,2-3,8H2,1H3
    • InChI Key: HLNWNMQKSMZDNM-UHFFFAOYSA-N
    • SMILES: O1C=NC(C(=O)OC)=C1CCN

Computed Properties

  • Exact Mass: 170.069
  • Monoisotopic Mass: 170.069
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 78.4

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